Cas no 1377239-83-2 (Macozinone)

• Product Name: Macozinone
• CAS No: 1377239-83-2
• MF: C₂₀H₂₃F₃N₄O₃S
• MW: 456.481833696365
• MDL: MFCD28902203
• CID: 2601428
• PubChem ID: 57331386
• Update Time: 2025-07-16

Macozinone Chemical and Physical Properties

Names and Identifiers

• PBTZ169
• PBTZ-169
• Macozinone
• M. tuberculosis
• 4H-1,3-Benzothiazin-4-one, 2-(4-(cyclohexylmethyl)-1-piperazinyl)-8-nitro-6-(trifluoromethyl)-
• BCP18094
• CFC23983
• MACOZINONE [WHO-DD]
• {2-[4-(Cyclohexylmethyl)piperazin-1-yl]-8-nitro-6-(trifluoromethyl)-4H-1,3-benzothiazin-4-one
• DS-015880
• 2-(4-(Cyclohexylmethyl)piperazin-1-yl)-8-nitro-6-trifluoromethyl-4H-1,3-benzothiazin-4-one
• SB19755
• UNII-A3M1353L40
• Macozinone [INN]
• CS-5777
• GTPL13055
• BTZ-169
• 2-[4-(cyclohexylmethyl)piperazin-1-yl]-8-nitro-6-(trifluoromethyl)-4H-1,3-benzothiazin-4-one
• 4H-1,3-Benzothiazin-4-one, 2-[4-(cyclohexylmethyl)-1-piperazinyl]-8-nitro-6-(trifluoromethyl)-
• 2-[4-(cyclohexylmethyl)piperazin-1-yl]-8-nitro-6-(trifluoromethyl)-1,3-benzothiazin-4-one
• EX-A1013
• BS-15317
• MFCD28902203
• BDBM50515570
• Z2327409016
• PBTZ169?
• HY-12903
• 1377239-83-2
• AKOS030526001
• SCHEMBL6128230
• EN300-22129526
• AC-33649
• GLXC-04538
• DB14821
• A3M1353L40
• 2-(4-(cyclohexylmethyl)piperazin-1-yl)-8-nitro-6-(trifluoromethyl)-4H-benzo[e][1,3]thiazin-4-one
• PBTZ-169;PBTZ 169;Macozinone
• BJDZBXGJNBMCAV-UHFFFAOYSA-N
• CHEMBL3330226
• 2-(4-(Cyclohexylmethyl)piperazin-1-yl)-8-nitro-6-(trifluoromethyl)-4H-benzo(e)(1,3)thiazin-4-one
• 850-623-4
• Macozinona

• MDL： MFCD28902203
• Inchi： 1S/C20H23F3N4O3S/c21-20(22,23)14-10-15-17(16(11-14)27(29)30)31-19(24-18(15)28)26-8-6-25(7-9-26)12-13-4-2-1-3-5-13/h10-11,13H,1-9,12H2
• InChI Key： BJDZBXGJNBMCAV-UHFFFAOYSA-N
• SMILES： S1C2C(=CC(C(F)(F)F)=CC=2C(N=C1N1CCN(CC1)CC1CCCCC1)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 456.14429627g/mol
• Monoisotopic Mass: 456.14429627g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.53±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (1.1E-4 g/L) (25 ºC),

Macozinone Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on Macozinone

Macozinone (CAS No. 1377239-83-2): A Comprehensive Overview of Its Applications and Recent Research Findings

Macozinone, with the chemical identifier CAS No. 1377239-83-2, is a compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural properties and potential therapeutic applications. This introduction aims to provide a detailed exploration of Macozinone, including its chemical structure, biological activities, and the latest research findings that highlight its significance in modern medicine.

The molecular structure of Macozinone (CAS No. 1377239-83-2) is characterized by a complex arrangement of heterocyclic rings and functional groups, which contribute to its distinctive chemical profile. These structural features enable Macozinone to interact with various biological targets, making it a promising candidate for drug development. Specifically, the compound has been shown to exhibit inhibitory effects on certain enzymes and receptors, which are implicated in various pathological conditions.

In recent years, Macozinone has been the subject of extensive research aimed at uncovering its pharmacological potential. One of the most notable areas of investigation has been its role in modulating inflammatory responses. Studies have demonstrated that Macozinone can inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). This anti-inflammatory activity is particularly relevant in the context of chronic inflammatory diseases, where effective modulation of these pathways is crucial for managing symptoms and preventing long-term complications.

Furthermore, research has indicated that Macozinone (CAS No. 1377239-83-2) possesses antioxidant properties, which contribute to its potential in combating oxidative stress. Oxidative stress is a key factor in the pathogenesis of numerous diseases, including neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The ability of Macozinone to scavenge free radicals and protect against oxidative damage has opened up new avenues for therapeutic intervention in these conditions.

The compound's interaction with biological targets has also been a focus of interest. Preliminary studies have suggested that Macozinone may bind to specific receptors or enzymes involved in cell signaling pathways that regulate cell growth, differentiation, and survival. These interactions could potentially make Macozinone a valuable tool in developing treatments for cancers and other diseases characterized by uncontrolled cell proliferation.

In addition to its biological activities, the pharmacokinetic properties of Macozinone have been thoroughly examined. Research indicates that the compound exhibits good oral bioavailability and moderate tissue distribution, suggesting its potential for systemic administration. Furthermore, studies on its metabolic pathways have revealed that Macozinone is primarily metabolized by cytochrome P450 enzymes, which is important for understanding possible drug-drug interactions.

The synthetic route to produce Macozinone (CAS No. 1377239-83-2) has also been optimized to ensure high yield and purity. Advanced synthetic methodologies have been employed to streamline the process, making it more cost-effective and scalable for industrial production. This development is crucial for facilitating further research and potential clinical trials.

Ethical considerations are paramount in any research involving pharmaceutical compounds like Macozinone. Rigorous testing protocols have been established to ensure the safety and efficacy of the compound before it can be considered for human use. Animal models have been extensively used to evaluate its pharmacological effects, and ongoing clinical trials are assessing its therapeutic potential in humans.

The impact of recent research on Macozinone's applications cannot be overstated. Findings from these studies have not only expanded our understanding of the compound's mechanisms of action but also highlighted its potential as a lead molecule for novel drug development. Collaborative efforts between academic institutions and pharmaceutical companies are now focused on translating these findings into tangible therapeutic benefits for patients worldwide.

In conclusion, Macozinone, identified by CAS No. 1377239-83-2, represents a significant advancement in pharmaceutical chemistry with its multifaceted biological activities and promising therapeutic applications. The ongoing research into this compound underscores its importance as a candidate for further development in treating various diseases, particularly those involving inflammation, oxidative stress, and uncontrolled cell growth.